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Compound of Interest

Compound Name:
Benzyl N-boc-4-isopropyl-4-

piperidinecarboxylate

Cat. No.: B572217 Get Quote

This technical guide provides comprehensive information on Benzyl N-boc-4-isopropyl-4-
piperidinecarboxylate, a key chemical compound relevant to researchers, scientists, and

professionals in drug development. This document outlines its chemical identifiers,

physicochemical properties, and a generalized workflow for its characterization.

Chemical Identity
The compound "Benzyl N-boc-4-isopropyl-4-piperidinecarboxylate" is systematically

identified by its IUPAC name and CAS number to ensure unambiguous reference in research

and regulatory documentation.

IUPAC Name: 4-benzyl 1-(tert-butyl) 4-isopropylpiperidine-1,4-dicarboxylate[1]

CAS Number: 1226776-80-2[1]

Physicochemical Properties
A summary of the key physicochemical data for Benzyl N-boc-4-isopropyl-4-
piperidinecarboxylate is presented in the table below. This information is crucial for its

handling, formulation, and use in experimental settings.
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Property Value Source

Molecular Formula C₂₁H₃₁NO₄ [1]

Molecular Weight 361.48 g/mol [1]

Purity 97% [1]

MDL Number MFCD16495869 [1]

SMILES

CC(C)C1(C(=O)OCC2=CC=C

C=C2)CCN(C(=O)OC(C)

(C)C)CC1

[1]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Benzyl N-boc-4-isopropyl-4-
piperidinecarboxylate are typically proprietary to the manufacturing entity. However, a general

approach to characterize a novel compound like this would involve the following key

experiments:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the molecular structure, ¹H

and ¹³C NMR spectra would be acquired. The chemical shifts, multiplicities, and coupling

constants of the peaks would be analyzed to confirm the presence of the benzyl, boc,

isopropyl, and piperidine moieties.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be employed to

determine the exact mass of the molecule, further confirming its elemental composition and

molecular formula.

High-Performance Liquid Chromatography (HPLC): The purity of the compound would be

assessed using HPLC. A suitable column and mobile phase would be selected to achieve

good separation of the main compound from any impurities. The peak area of the main

compound would be used to quantify its purity, typically aiming for >95% for research

applications.

Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify the characteristic

functional groups present in the molecule, such as the carbonyl groups of the ester and
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carbamate, and the C-H bonds of the aliphatic and aromatic regions.

Logical Workflow for Compound Characterization
The following diagram illustrates a typical workflow for the identification and characterization of

a chemical compound in a research and development setting.
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Phase 1: Synthesis & Purification

Phase 2: Structural Elucidation

Phase 3: Purity & Data Registration

Phase 4: Biological Evaluation

Chemical Synthesis

Purification (e.g., Chromatography)

NMR Spectroscopy

Mass Spectrometry

IR Spectroscopy

Purity Assessment (HPLC)

Data Registration (CAS, etc.)

Biological Screening

In vitro / In vivo Assays
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Workflow for Chemical Compound Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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